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Compound of Interest

Compound Name: 1,4-Dioxane-13C4

Cat. No.: B566132

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1,4-Dioxane-13C4, an
isotopically labeled solvent. The safety profile of 1,4-Dioxane-13C4 is considered analogous to
that of 1,4-Dioxane due to their chemical similarity. This document outlines the associated
hazards, handling protocols, and emergency procedures to ensure safe laboratory practices.

Core Safety Data

1,4-Dioxane is classified as a highly flammable liquid and vapor that may form explosive
peroxides, especially when anhydrous.[1][2] It is also suspected of causing cancer and can
cause serious eye irritation and respiratory irritation.[1] Repeated exposure may lead to skin
dryness or cracking.[1]

Physical and Chemical Properties
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Property Value

Appearance Clear, colorless liquid
Odor Faint, pleasant, ether-like
Molecular Weight 88.11 g/mol

Boiling Point 101 °C/213.8 °F
Melting Point 12 °C/53.6 °F

Flash Point 12 °C /54 °F

Autoignition Temperature

355°C/671°F

Solubility in Water

Miscible

Vapor Pressure

30 mmHg at 20 °C

Vapor Density

3.03 (Air = 1)

Note: Properties are for 1,4-Dioxane and are expected to be nearly identical for 1,4-Dioxane-

13C4.

Exposure Limits and Toxicity Data

Parameter Value Species
OSHA PEL (TWA) 100 ppm (360 mg/m3) Human
ACGIH TLV (TWA) 20 ppm Human
LD50 Oral 5700 mg/kg Mouse
LD50 Skin 7600 mg/kg Rabbit
LC50 Inhalation (2h) 13,000 ppm Rat

Experimental Protocols: Safe Handling and

Emergency Procedures
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Given the hazardous nature of 1,4-Dioxane-13C4, stringent adherence to safety protocols is

mandatory.

Handling and Storage

Ventilation: All work with 1,4-Dioxane-13C4 must be conducted in a properly functioning
chemical fume hood.[3][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools and explosion-proof equipment.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves (butyl rubber is often recommended), and a flame-retardant lab
coat.[4]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1] The storage
area should be designated for flammable liquids. Containers should be dated upon opening
and periodically tested for the presence of peroxides.[1][2]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.

First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water for at least 15 minutes.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]
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Spill and Waste Disposal Procedures

For detailed spill response procedures, refer to the workflow diagram below. All waste materials
contaminated with 1,4-Dioxane-13C4 should be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[5]

Visualized Workflows
Flammable Liquid Spill Response Workflow
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Flammable Liquid Spill Response Workflow

Initial Response

Alert personnel and evacuate the immediate area

Assess the spill size and hazards

l

Eliminate all ignition sources (flames, sparks, hot surfaces)

Containment & Cleanup

Don appropriate PPE (gloves, goggles, lab coat)

:

Contain the spill with absorbent material

:

Absorb the spilled liquid

:

Collect contaminated materials into a sealed container

Final Steps
Y

Decontaminate the spill area

l

Label and dispose of waste as hazardous

l

Report the incident to the appropriate personnel
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General Handling Workflow for Carcinogenic Solvents

Preparation

Review Safety Data Sheet (SDS)

'

Work in a designated area (fume hood)

'

Gather all necessary materials and PPE

Handling
v

Don appropriate PPE

i

Dispense the minimum required quantity

i

Keep containers closed when not in use

Post-Handling
v

Decontaminate the work area

i

Dispose of waste in a labeled, sealed container

'

Remove and properly dispose of/decontaminate PPE

'

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dioxane-13C4]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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